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Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060

For researchers, scientists, and drug development professionals, the pyrazole scaffold is a
fundamental building block in medicinal chemistry. The specific arrangement of two methyl
groups on the pyrazole ring gives rise to several isomers, each with distinct physicochemical
properties that can significantly influence their biological activity. This guide provides an
objective comparison of the biological activities of key dimethylpyrazole isomers, drawing upon
available experimental data for their derivatives to highlight their potential as pharmacophores
in drug discovery.

While direct head-to-head comparative studies on the unfunctionalized dimethylpyrazole
isomers are limited in publicly available literature, the biological activities of their derivatives
offer valuable insights into the therapeutic potential of each isomeric core. This comparison will
focus on three primary areas of biological activity: anti-inflammatory, antimicrobial, and enzyme
inhibition.

Physicochemical Properties: A Foundation for
Biological Activity

The positional differences of the methyl groups among dimethylpyrazole isomers lead to
notable variations in their physical and chemical characteristics. These properties, including
boiling point, melting point, and density, are critical as they affect solubility, reactivity, and
pharmacokinetic profiles.
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153' 1,5' 3,5' 1,4'
Property Dimethylpyraz  Dimethylpyraz  Dimethylpyraz = Dimethylpyraz
ole ole ole ole
CAS Number 694-48-4 694-31-5 67-51-6 1072-68-0
Molecular
CsHsN:2 CsHsNz2 CsHsNz2 CsHsNz
Formula
Molecular Weight  96.13 g/mol 96.13 g/mol 96.13 g/mol 96.13 g/mol
Light orange to ) ) )
Colorless clear White crystalline Colorless to light
Appearance yellow to green o ) o
o liquid solid yellow liquid
clear liquid
o . 148-150 °C (at
Boiling Point 138 °C 153 °C 218 °C
20 Torr)
Not applicable Not applicable
Melting Point (liquid at room (liquid at room 105-108 °C -45.8 °C
temp.) temp.)
Density ~0.96 g

 To cite this document: BenchChem. [A Head-to-Head Comparison of the Biological Activities
of Dimethylpyrazole Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184060#head-to-head-comparison-of-biological-
activities-of-dimethylpyrazole-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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